Cas no 29097-01-6 (1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, methyl ester)

1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, methyl ester structure
29097-01-6 structure
Product name:1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, methyl ester
CAS No:29097-01-6
MF:C11H11N3O2
MW:217.224
MDL:MFCD02956507
CID:3931174
PubChem ID:4191879

1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, methyl ester
    • methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate
    • SCHEMBL2743090
    • HMS1504D15
    • CHEMBL1502013
    • EN300-6509899
    • MFCD02956507
    • SR-01000099677-1
    • ALBB-019479
    • IDI1_028551
    • MLS000660486
    • AKOS000266375
    • ChemDiv3_010993
    • 29097-01-6
    • methyl 5-amino-1-phenylpyrazole-4-carboxylate
    • SMR000310005
    • AP-156/15659021
    • HMS2747K05
    • CCG-139781
    • SR-01000099677
    • DTXSID501233483
    • STL373675
    • BRD-K99048280-001-01-5
    • MDL: MFCD02956507
    • Inchi: InChI=1S/C11H11N3O2/c1-16-11(15)9-7-13-14(10(9)12)8-5-3-2-4-6-8/h2-7H,12H2,1H3
    • InChI Key: OTNRBFVNDLYVEK-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=C(N(N=C1)C2=CC=CC=C2)N

Computed Properties

  • Exact Mass: 217.085126602Da
  • Monoisotopic Mass: 217.085126602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1Ų
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 374.2±22.0 °C at 760 mmHg
  • Flash Point: 180.1±22.3 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, methyl ester Security Information

1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, methyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB411555-1 g
Methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate
29097-01-6
1g
€542.30 2023-06-16
abcr
AB411555-25g
Methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate; .
29097-01-6
25g
€1851.50 2025-02-13
A2B Chem LLC
AI92882-50g
methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate
29097-01-6 95+%
50g
$4190.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1193328-10mg
Methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate
29097-01-6 98%
10mg
¥1431.00 2024-05-20
Chemenu
CM332238-10mg
Methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate
29097-01-6 95%+
10mg
$147 2023-02-02
abcr
AB411555-5 g
Methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate
29097-01-6
5g
€947.00 2023-06-16
Chemenu
CM332238-10mg
Methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate
29097-01-6 95%+
10mg
$223 2021-06-16
A2B Chem LLC
AI92882-10g
methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate
29097-01-6 95+%
10g
$2198.00 2024-04-20
abcr
AB411555-1g
Methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate; .
29097-01-6
1g
€542.30 2025-02-13
A2B Chem LLC
AI92882-100g
methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate
29097-01-6 95+%
100g
$5859.00 2024-04-20

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(CAS:29097-01-6)1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, methyl ester
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